Cas no 1935405-83-6 (4-4-(aminomethyl)oxan-4-yloxolan-2-one)

• Product Name: 4-4-(aminomethyl)oxan-4-yloxolan-2-one
• CAS No: 1935405-83-6
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5246837
• Update Time: 2025-07-09

4-4-(aminomethyl)oxan-4-yloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 4-[4-(aminomethyl)tetrahydro-2H-pyran-4-yl]dihydro-
• 4-4-(aminomethyl)oxan-4-yloxolan-2-one

• Inchi： 1S/C10H17NO3/c11-7-10(1-3-13-4-2-10)8-5-9(12)14-6-8/h8H,1-7,11H2
• InChI Key： SKFPIBNNJSHNMM-UHFFFAOYSA-N
• SMILES： O1CC(C2(CN)CCOCC2)CC1=O

Additional information on 4-4-(aminomethyl)oxan-4-yloxolan-2-one

Introduction to 4-(4-(Aminomethyl)oxan-4-yl)oxolan-2-one (CAS No. 1935405-83-6)

The compound 4-(4-(Aminomethyl)oxan-4-yl)oxolan-2-one, with CAS number 1935405-83-6, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a cyclic ketone moiety and an oxane ring substituted with an aminomethyl group. The oxane ring, also known as a tetrahydropyran ring, is a six-membered cyclic ether that contributes to the molecule's stability and versatility. The aminomethyl group attached to the oxane ring introduces additional functional groups, enhancing the compound's reactivity and potential applications.

Recent studies have highlighted the importance of oxolanone derivatives in drug design and development. The presence of the oxane ring in 4-(4-(Aminomethyl)oxan-4-yl)oxolan-2-one makes it a promising candidate for various biological applications. For instance, researchers have explored its potential as a precursor for synthesizing bioactive molecules, including enzyme inhibitors and anti-inflammatory agents. The aminomethyl group plays a crucial role in these applications by providing sites for further functionalization or interaction with biological targets.

The synthesis of 4-(4-(Aminomethyl)oxan-4-yl)oxolan-2-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. One common approach involves the reaction of an aldehyde with an amine to form an imine intermediate, followed by cyclization to yield the oxane ring. The ketone group in the oxolanone structure can be further modified to introduce additional functionality or improve solubility and bioavailability.

In terms of applications, 4-(4-(Aminomethyl)oxan-4-yl)oxolan-2-one has shown potential in the development of drug delivery systems. Its cyclic structure and functional groups make it suitable for encapsulating drugs or acting as a carrier molecule. Recent research has focused on its ability to form stable complexes with hydrophobic drugs, enhancing their solubility and targeting efficiency. Additionally, the compound has been investigated for its role in enzymatic catalysis, where it serves as a substrate or cofactor in enzymatic reactions.

Another area of interest is the use of 4-(4-(Aminomethyl)oxan-4-yl)oxolan-2-one in materials science. Its unique properties, such as thermal stability and mechanical strength, make it a candidate for polymer synthesis or as a building block for advanced materials. Researchers have explored its potential in creating biodegradable polymers for biomedical applications, such as tissue engineering scaffolds or drug delivery vehicles.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-(4-(Aminomethyl)oxan-4-yl)oxolan-2-one. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation within its oxane ring, which influences its reactivity and electronic behavior. This insight has paved the way for new synthetic strategies and modifications to enhance its performance in various applications.

In conclusion, 4-(4-(Aminomethyl)oxan-4-yl)oxolan-2-one (CAS No. 1935405-83